Cas no 1402004-35-6 (2-(Bicyclo[1.1.1]pentan-1-yl)phenol)

• Product Name: 2-(Bicyclo[1.1.1]pentan-1-yl)phenol
• CAS No: 1402004-35-6
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 4597107
• Update Time: 2025-05-22

2-(Bicyclo[1.1.1]pentan-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Bicyclo[1.1.1]pentan-1-yl)phenol

• Inchi： 1S/C11H12O/c12-10-4-2-1-3-9(10)11-5-8(6-11)7-11/h1-4,8,12H,5-7H2
• InChI Key： BXQMESVUGPOOLQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C12CC(C1)C2

Additional information on 2-(Bicyclo[1.1.1]pentan-1-yl)phenol

2-(Bicyclo[1.1.1]pentan-1-yl)phenol: A Comprehensive Overview

The compound 2-(Bicyclo[1.1.1]pentan-1-yl)phenol (CAS No: 1402004-35-6) is a unique organic molecule that has garnered significant attention in the fields of chemistry, materials science, and pharmacology due to its distinctive structure and versatile applications. This compound is characterized by its bicyclic framework, which consists of a bicyclo[1.1.1]pentane ring fused to a phenolic group, making it a valuable component in various chemical and biological systems.

Recent studies have highlighted the potential of 2-(Bicyclo[1.1.1]pentan-1-yl)phenol in drug design and development, particularly in the creation of bioactive molecules with enhanced stability and bioavailability. Researchers have explored its ability to act as a scaffold for constructing complex molecular architectures, which can be tailored to target specific biological pathways or diseases.

The synthesis of 2-(Bicyclo[1.1.1]pentan-1-yl)phenol involves a series of carefully designed chemical reactions, including cyclization processes that yield the bicyclic structure. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing this compound.

In terms of applications, 2-(Bicyclo[1.1.1]pentan-1-yl)phenol has been utilized in the development of advanced materials, such as high-performance polymers and composites, where its rigid bicyclic structure contributes to improved mechanical properties and thermal stability. Additionally, this compound has shown promise in environmental science, particularly in the design of catalysts for pollution control and waste management processes.

One of the most exciting developments involving 2-(Bicyclo[1.